![molecular formula C11H19NO3 B6227549 tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate CAS No. 1824218-84-9](/img/no-structure.png)
tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate
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Overview
Description
“tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate” is a chemical compound with the CAS Number: 1824218-84-9 . It has a molecular weight of 213.28 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H19NO3/c1-10(2,3)15-9(14)12-7-11(4,5)8(12)6-13/h6,8H,7H2,1-5H3 .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate involves the reaction of tert-butyl 2-(bromomethyl)-3,3-dimethylazetidine-1-carboxylate with sodium formate in the presence of a palladium catalyst.", "Starting Materials": [ "tert-butyl 2-(bromomethyl)-3,3-dimethylazetidine-1-carboxylate", "sodium formate", "palladium catalyst" ], "Reaction": [ "Add tert-butyl 2-(bromomethyl)-3,3-dimethylazetidine-1-carboxylate and sodium formate to a reaction vessel", "Add a palladium catalyst to the reaction vessel", "Heat the reaction mixture to a temperature of 80-100°C", "Stir the reaction mixture for 24 hours", "Cool the reaction mixture to room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate" ] } | |
CAS RN |
1824218-84-9 |
Molecular Formula |
C11H19NO3 |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
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